Cas no 1417793-64-6 (1-(Benzo[d][1,3]dioxol-5-ylmethyl)-N-methylpiperidin-4-amine hydrochloride)

• Product Name: 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-N-methylpiperidin-4-amine hydrochloride
• CAS No: 1417793-64-6
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• MDL: MFCD22631662
• CID: 2091796
• PubChem ID: 71301477
• Update Time: 2025-05-20

1-(Benzo[d][1,3]dioxol-5-ylmethyl)-N-methylpiperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-N-methylpiperidin-4-amine hydrochloride
• AKOS024464152
• 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-N-methylpiperidin-4-aminehydrochloride
• (1-Benzo[1,3]dioxol-5-ylmethyl-piperidin-4-yl)-methyl-amine hydrochloride
• DB-234599
• 1417793-64-6
• 1-(1,3-benzodioxol-5-ylmethyl)-N-methylpiperidin-4-amine;hydrochloride
• SB43784

• MDL： MFCD22631662
• Inchi： 1S/C14H20N2O2.ClH/c1-15-12-4-6-16(7-5-12)9-11-2-3-13-14(8-11)18-10-17-13;/h2-3,8,12,15H,4-7,9-10H2,1H3;1H
• InChI Key： ITONEDRXLMRGJY-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)CN1CCC(CC1)NC

Computed Properties

• Exact Mass: 284.1291556g/mol
• Monoisotopic Mass: 284.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.7Ų

Additional information on 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-N-methylpiperidin-4-amine hydrochloride

Comprehensive Analysis of 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-N-methylpiperidin-4-amine hydrochloride (CAS No. 1417793-64-6)

The compound 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-N-methylpiperidin-4-amine hydrochloride (CAS No. 1417793-64-6) is a synthetic organic molecule with a unique chemical structure that combines a benzo[d][1,3]dioxole moiety with a N-methylpiperidin-4-amine backbone. This hydrochloride salt form enhances its solubility and stability, making it a subject of interest in pharmaceutical and biochemical research. The presence of the benzo[d][1,3]dioxole group, commonly found in bioactive compounds, suggests potential interactions with various biological targets.

Recent trends in scientific literature highlight the growing interest in piperidine derivatives due to their versatile pharmacological properties. Researchers are particularly focused on their potential applications in central nervous system (CNS) disorders, given the structural similarity to known neuromodulators. The N-methylpiperidin-4-amine component in this compound may contribute to its ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapies. This aligns with current user searches for "CNS-active piperidine compounds" and "blood-brain barrier permeable molecules."

The benzo[d][1,3]dioxole moiety is another key feature, often associated with antioxidant and anti-inflammatory properties. This has led to increased scrutiny of its role in mitigating oxidative stress, a hot topic in neurodegenerative disease research. Online queries such as "benzo[d][1,3]dioxole derivatives and neuroprotection" reflect this trend. The compound's dual functionality—combining a piperidine core with a benzo[d][1,3]dioxole appendage—positions it as a promising candidate for multitarget drug design, a strategy gaining traction in modern pharmacology.

From a synthetic chemistry perspective, the preparation of 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-N-methylpiperidin-4-amine hydrochloride involves multi-step organic transformations, including reductive amination and salt formation. These processes are frequently searched by chemists seeking "efficient synthesis of piperidine hydrochlorides" or "optimized benzodioxole coupling methods." The compound's crystalline nature and high purity (>98% by HPLC) make it suitable for rigorous analytical studies, another area of user interest, as evidenced by searches for "HPLC methods for amine hydrochlorides."

In drug discovery pipelines, such hybrid molecules are increasingly valuable for structure-activity relationship (SAR) studies. The N-methylpiperidin-4-amine fragment allows for hydrogen bonding interactions with biological targets, while the benzo[d][1,3]dioxole group may contribute to lipophilicity and metabolic stability. These attributes address common challenges in medicinal chemistry, such as improving oral bioavailability—a frequent search term among researchers. Computational modeling studies of this compound could provide insights into its binding modes, aligning with the rise of "in silico drug design" queries.

Safety and handling of 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-N-methylpiperidin-4-amine hydrochloride follow standard laboratory protocols for amine salts. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during handling. This information responds to frequent searches about "safe handling of piperidine derivatives" and "amine hydrochloride storage conditions." The compound's stability under ambient conditions (as indicated by accelerated stability studies) makes it practical for long-term research applications.

Future research directions for this compound could explore its potential as a scaffold for developing novel therapeutic agents. The combination of its structural features may offer unique opportunities in addressing unmet medical needs, particularly in neurological and inflammatory conditions. This prospect resonates with trending searches for "next-generation CNS drug candidates" and "multifunctional small molecules." As the scientific community continues to investigate piperidine-based compounds and benzo[d][1,3]dioxole derivatives, 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-N-methylpiperidin-4-amine hydrochloride represents an intriguing case study in rational drug design.